1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine

• Molecular Formula: C9H12Br2N4O
• Molecular Weight: 352.03 g/mol
• IUPAC Name: 2-(3,5-dibromo-1,2,4-triazol-1-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C9H12Br2N4O/c10-8-12-9(11)15(13-8)6-7(16)14-4-2-1-3-5-14/h1-6H2
• InChI Key: PNVVTXDFAUMTLI-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)CN2C(=NC(=N2)Br)Br

Description

1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is synthesized using a specific method and has a unique mechanism of action that makes it useful in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine is based on its ability to bind to specific receptors or enzymes in biological systems. This binding can lead to changes in the activity of the receptor or enzyme, which can be monitored using fluorescence spectroscopy. The unique structure of this compound allows it to selectively bind to specific targets, making it useful in various biochemical and physiological studies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine depend on the specific target it binds to. For example, when used as a fluorescent probe for metal ions, it can be used to monitor the concentration of these ions in biological systems. When used in the design of new drugs, it can help to identify potential targets for drug development. Additionally, it has been shown to have potential neuroprotective effects, making it useful in the development of new treatments for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine in lab experiments include its selectivity for specific targets, its ability to act as a fluorescent probe, and its potential neuroprotective effects. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment to monitor its fluorescence.

Future Directions

There are several future directions for research on 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine. One potential direction is the development of new drugs based on its structure and mechanism of action. Another direction is the use of this compound in the development of new materials for use in optoelectronic devices. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various scientific fields.
Conclusion:
In conclusion, 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine is a chemical compound that has potential applications in various scientific research fields. Its synthesis method has been optimized to produce high yields of the compound with high purity. This compound has a unique mechanism of action that makes it useful in various biochemical and physiological studies. While there are advantages and limitations to its use, there are several future directions for research on this compound, including the development of new drugs and materials and further understanding of its biochemical and physiological effects.

Synthesis Methods

The synthesis of 1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine is a multi-step process that involves the reaction of piperidine with 3,5-dibromo-1H-1,2,4-triazole-1-acetic acid. The reaction is carried out in the presence of a catalyst, and the resulting product is purified using various techniques such as column chromatography and recrystallization. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

1-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetyl]piperidine has potential applications in various scientific research fields. It has been used as a fluorescent probe for the detection of metal ions in biological systems. This compound has also been used in the design of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, it has been used in the development of new materials for use in optoelectronic devices.